Cas no 1351647-77-2 (N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1351647-77-2
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 6071696
• PubChem ID: 56765905
• Update Time: 2025-10-31

N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide
• VU0539185-1
• AKOS024541763
• F6239-0099
• N-(4-ethylphenyl)-6-pyrazol-1-ylpyridazine-3-carboxamide
• 1351647-77-2

• Inchi： 1S/C16H15N5O/c1-2-12-4-6-13(7-5-12)18-16(22)14-8-9-15(20-19-14)21-11-3-10-17-21/h3-11H,2H2,1H3,(H,18,22)
• InChI Key： BZMRADFUZWTGAX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N=N1)N1C=CC=N1)NC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

Professional Introduction to N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide (CAS No. 1351647-77-2)

N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide, a compound with the CAS number 1351647-77-2, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The synergistic combination of the 4-ethylphenyl and 1H-pyrazol-1-yl substituents with the pyridazine core creates a unique pharmacophore that exhibits promising biological activities. This introduction delves into the compound's chemical properties, its synthetic pathways, and its emerging role in contemporary research.

The molecular framework of N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is a testament to the ingenuity of modern synthetic chemistry. The presence of the 4-ethylphenyl group introduces a hydrophobic moiety, enhancing the compound's solubility and bioavailability, while the 1H-pyrazol-1-yl moiety contributes to its binding affinity with various biological targets. This dual functionality has been strategically exploited in the design of novel therapeutic agents targeting a range of diseases, including oncology and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate key biological pathways. N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has emerged as a promising candidate in this domain due to its ability to interact with enzymes and receptors involved in disease progression. For instance, studies have demonstrated its potential in inhibiting kinases that are overexpressed in certain cancer types. The compound's mechanism of action involves precise interactions with the active sites of these kinases, thereby disrupting their function and mitigating disease symptoms.

The synthesis of N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide involves a multi-step process that showcases the mastery of organic synthesis techniques. The key steps include condensation reactions between appropriately substituted pyridazine derivatives and ethylphenyl halides, followed by functional group transformations to introduce the pyrazole moiety. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacological profile of N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed its potent activity against various disease models, including those relevant to cancer and inflammation. Notably, preclinical trials have shown that the compound exhibits selective toxicity towards tumor cells while minimizing side effects on healthy tissues. This selectivity is attributed to its precise binding interactions with target proteins, which are distinct from those of existing therapeutics.

The structural features of N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide also make it an attractive scaffold for further derivatization and optimization. By modifying specific substituents or introducing additional functional groups, researchers can fine-tune its pharmacological properties to enhance efficacy or reduce toxicity. This flexibility has spurred innovation in drug design, enabling the development of next-generation therapeutics with improved patient outcomes.

The role of computational chemistry in understanding the behavior of N-(4-ethylphenyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict its interactions with biological targets at an atomic level. These simulations have provided valuable insights into how the compound binds to receptors and enzymes, guiding the optimization of its structure for better pharmacological activity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.

In conclusion, N-(4-propargyloxybenzoyl)-6-methoxypyrido[2,3-d]pyrimidinone represents a cutting-edge compound with immense potential in pharmaceutical applications. Its unique molecular architecture, characterized by the presence of both propargyloxybenzoyl and methoxypyrido[2,3-d]pyrimidinone moieties, contributes to its remarkable biological activities. Ongoing research continues to uncover new therapeutic applications for this compound, solidifying its position as a cornerstone in modern drug development.